![molecular formula C9H15ClN2 B1519532 (2-Aminobenzyl)dimethylamine hydrochloride CAS No. 1269053-04-4](/img/structure/B1519532.png)
(2-Aminobenzyl)dimethylamine hydrochloride
Overview
Description
“(2-Aminobenzyl)dimethylamine hydrochloride” is a chemical compound with the CAS Number: 1269053-04-4 . It has a molecular weight of 186.68 and a linear formula of C9 H14 N2 . Cl H . It is also known as 2-AB and is a widely used reagent in biochemical research for the analysis of glycans.
Molecular Structure Analysis
The molecular structure of “(2-Aminobenzyl)dimethylamine hydrochloride” is represented by the linear formula: C9 H14 N2 . Cl H . The molecular weight of this compound is 186.68 g/mol .Physical And Chemical Properties Analysis
“(2-Aminobenzyl)dimethylamine hydrochloride” is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Synthesis of Pharmaceutical Compounds
(2-Aminobenzyl)dimethylamine hydrochloride: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its structure allows for the introduction of an amino group into a benzyl position, which is a common motif in medicinal chemistry. For instance, it can be used in the synthesis of bephenium hydroxynaphthoate and diltiazem , which are used to treat parasitic infections and heart conditions, respectively .
Mechanism of Action
Mode of Action
- “(2-Aminobenzyl)dimethylamine hydrochloride” achieves its effects through a combination of mechanisms:
- It directly antagonizes muscarinic receptors (M1, M2, and M3), leading to inhibition of acetylcholine-mediated signaling. This action affects smooth muscle contraction and other physiological processes . The compound non-competitively inhibits bradykinin and histamine, which further influences smooth muscle function and vascular responses .
properties
IUPAC Name |
2-[(dimethylamino)methyl]aniline;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2.ClH/c1-11(2)7-8-5-3-4-6-9(8)10;/h3-6H,7,10H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUQXSWZZYYABBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC=CC=C1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Aminobenzyl)dimethylamine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.